3-methyl-N-(6-methyl-2-phenyl-2H-1,2,3-benzotriazol-5-yl)benzamide

• IUPAC Name: 3-methyl-N-(6-methyl-2-phenylbenzotriazol-5-yl)benzamide
• InChI: InChI=1S/C21H18N4O/c1-14-7-6-8-16(11-14)21(26)22-18-13-20-19(12-15(18)2)23-25(24-20)17-9-4-3-5-10-17/h3-13H,1-2H3,(H,22,26)
• InChI Key: YSTKWLBWTBOJFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=CC3=NN(N=C3C=C2C)C4=CC=CC=C4
• Molecular Formula: C21H18N4O
• Molecular Weight: 342.4 g/mol

Description

The compound belongs to a class of chemicals that often exhibit significant biological or chemical properties, such as anti-inflammatory, anticancer, and antimicrobial activities. These properties are typically investigated through the synthesis and study of similar benzamide or benzotriazole derivatives.

Synthesis Analysis

The synthesis of similar compounds involves multi-step chemical reactions, starting from basic aromatic or heteroaromatic substrates. For instance, substituted benzamide and benzene sulfonamides have been synthesized through the reduction of corresponding imino compounds using sodium borohydride in absolute ethanol (Madhavi Gangapuram & K. Redda, 2009).

Molecular Structure Analysis

Structural characterization is often achieved using techniques such as X-ray crystallography, IR, NMR, and mass spectroscopy. These methods provide insights into the molecule's geometry, electronic structure, and intermolecular interactions, essential for understanding its properties and reactivity.

Chemical Reactions and Properties

Chemical reactions involving benzamide derivatives can include isomerization, as seen in N-aryl-3-amino-4-nitroisothiazol-5(2H)-imines, which spontaneously isomerize in polar solvents to yield benzothiazoles (D. M. Argilagos et al., 1997). Such transformations highlight the reactive nature of these compounds and their potential for further chemical modifications.